Cas no 1499379-09-7 (2-(methylamino)-1-(5-methylpyridin-3-yl)ethan-1-ol)

• Product Name: 2-(methylamino)-1-(5-methylpyridin-3-yl)ethan-1-ol
• CAS No: 1499379-09-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6287958
• PubChem ID: 82597130
• Update Time: 2025-10-29

2-(methylamino)-1-(5-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(5-methylpyridin-3-yl)ethan-1-ol
• 1499379-09-7
• EN300-1841203

• Inchi： 1S/C9H14N2O/c1-7-3-8(5-11-4-7)9(12)6-10-2/h3-5,9-10,12H,6H2,1-2H3
• InChI Key： KQNWCAHJNSROCD-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=C(C)C=1)CNC

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 45.2Ų

Additional information on 2-(methylamino)-1-(5-methylpyridin-3-yl)ethan-1-ol

Professional Introduction to Compound with CAS No. 1499379-09-7 and Product Name: 2-(methylamino)-1-(5-methylpyridin-3-yl)ethan-1-ol

The compound with the CAS number 1499379-09-7 and the product name 2-(methylamino)-1-(5-methylpyridin-3-yl)ethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug development and biochemical studies. The presence of a methylamino group and a 5-methylpyridin-3-yl substituent contributes to its distinct chemical properties, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising biological activities. The molecular framework of 2-(methylamino)-1-(5-methylpyridin-3-yl)ethan-1-ol aligns well with this trend, as it incorporates elements that are known to interact favorably with biological targets. Specifically, the 5-methylpyridin-3-yl moiety is a common structural feature in many bioactive molecules, often contributing to their binding affinity and selectivity. This feature has been extensively studied in the context of central nervous system (CNS) drugs, where pyridine derivatives play a crucial role.

Moreover, the methylamino group in the compound's structure suggests potential for further functionalization, which could enhance its pharmacological properties. Functional groups such as methylamino are frequently employed in medicinal chemistry due to their ability to modulate solubility, metabolic stability, and receptor interactions. The combination of these features makes 2-(methylamino)-1-(5-methylpyridin-3-yl)ethan-1-ol a compelling subject for research into new therapeutic agents.

Recent studies have highlighted the importance of pyridine-based compounds in the development of drugs targeting various diseases. For instance, derivatives of pyridine have been investigated for their potential in treating neurological disorders, including Alzheimer's disease and Parkinson's disease. The structural motif present in 2-(methylamino)-1-(5-methylpyridin-3-yl)ethan-1-ol shares similarities with several known pharmacophores that have demonstrated efficacy in preclinical and clinical trials. This similarity suggests that the compound may exhibit comparable biological activities, making it a promising candidate for further investigation.

The synthesis of 2-(methylamino)-1-(5-methylpyridin-3-yl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the synthetic pathway but also allow for the introduction of additional functional groups or modifications, expanding the compound's potential applications.

In addition to its pharmaceutical applications, 2-(methylamino)-1-(5-methylpyridin-3-yl)ethan-1-ol may find utility in other areas of chemical research. For example, it could serve as an intermediate in the synthesis of more complex molecules or be used as a ligand in catalytic systems. The versatility of its structure allows researchers to explore various modifications that could lead to novel materials or compounds with unique properties.

The exploration of 2-(methylamino)-1-(5-methylpyridin-3-ylenthan-l-alcohol has been supported by computational chemistry studies that predict its interactions with biological targets. These studies utilize advanced molecular modeling techniques to simulate how the compound might bind to receptors or enzymes in vitro. Such simulations provide valuable insights into its potential pharmacological effects and help guide experimental design. Preliminary results indicate that the compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways, warranting further experimental validation.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(methylamino)-1-(5-methylpyridin-nthan-l-alcohol will play an increasingly important role in drug discovery efforts. The combination of structural features such as the methylamino group and the 5-methylpyridin-nthyl substituent offers a rich scaffold for medicinal chemists to explore. By leveraging modern synthetic methodologies and computational tools, researchers can accelerate the development of novel molecules that address unmet medical needs.

The future prospects for this compound are promising, with ongoing studies aimed at optimizing its pharmacological profile and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to advancements that benefit patients worldwide. The journey from laboratory discovery to clinical application is long and challenging but holds immense potential for transformative impact.